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Compound of Interest

Compound Name: 2-Formyl-3-iodobenzoic acid

Cat. No.: B13017813

Get Quote

Executive Summary
In the landscape of advanced active pharmaceutical ingredient (API) synthesis, trifunctional

building blocks are highly prized for their ability to undergo orthogonal, chemoselective

modifications without the need for cumbersome protecting group strategies. 2-Formyl-3-
iodobenzoic acid (CAS: 1269488-67-6)[1] stands out as a premier scaffold in this category.

Featuring a carboxylic acid, an aldehyde, and an aryl iodide within a contiguous 1,2,3-

substitution pattern, this compound is an ideal precursor for synthesizing highly functionalized

isoindolinones, phthalides, and complex heterocyclic pharmacophores.

This whitepaper provides an in-depth technical analysis of 2-formyl-3-iodobenzoic acid,

bridging the gap between strategic supplier sourcing, rigorous quality control, and field-proven

synthetic methodologies.

Structural Profiling and Chemical Causality
The 1,2,3-contiguous substitution pattern of 2-formyl-3-iodobenzoic acid establishes a highly

congested steric microenvironment. The C2-formyl group is flanked by a C1-carboxylic acid

and a C3-iodine atom.
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The Causality of Reactivity: This proximity is not merely a structural anomaly; it is the chemical

causality driving its synthetic utility. The bulky C3-iodine atom forces the C2-formyl carbonyl out

of coplanarity with the aromatic ring. This steric torsion disrupts resonance conjugation, thereby

increasing the electrophilicity of the aldehyde carbon. Consequently, the formyl group is

exceptionally primed for nucleophilic attack by primary amines. Furthermore, the adjacent C1-

carboxylic acid acts as a thermodynamic sink; once an imine or amine is formed at C2,

intramolecular lactamization is entropically and thermodynamically favored, rapidly yielding a

stable 5-membered ring.

Table 1: Physicochemical and Supply Data
Parameter Value

Chemical Name 2-Formyl-3-iodobenzoic acid

CAS Registry Number 1269488-67-6[1]

Molecular Formula C8H5IO3[1]

Molecular Weight 276.03 g/mol [1]

Key Reactive Sites C1-COOH, C2-CHO, C3-I

Major Global Suppliers BLD Pharm[1], BenchChem[2], AiFChem[3]

Storage Conditions 2-8°C, inert atmosphere (Argon/N2)[4]

Strategic Sourcing and Supplier Quality Control
(QC)
When sourcing 2-formyl-3-iodobenzoic acid from specialty vendors such as BLD Pharm[1],

BenchChem[2], or AiFChem[3], researchers must account for the inherent instability of the

formyl group. Aldehydes are highly susceptible to autoxidation via radical pathways, readily

converting to the corresponding dicarboxylic acid (3-iodophthalic acid). Consequently, cold-

chain transportation and inert atmosphere storage are critical supply chain requirements[4][5].

To ensure reproducibility in GMP or late-stage discovery scale-ups, every procured batch must

be subjected to a self-validating quality control workflow.
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Supplier Selection
(e.g., BLD Pharm, BenchChem)

Batch Procurement
(Check CAS: 1269488-67-6)

LC-MS Purity Profiling
(Target >97%)

1H/13C NMR Validation
(Aldehyde & Aromatic shifts)

 Purity >97%

Reject Batch

 Purity <97%

Approved for Scale-up

 Shifts Confirmed  Impurities Detected

Click to download full resolution via product page

Quality control and supplier evaluation workflow for 2-Formyl-3-iodobenzoic acid batches.

Table 2: Quality Control Validation Metrics
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Analytical Method Target Signal / Metric Causality for Evaluation

1H-NMR (DMSO-d6) ~10.2 ppm (s, 1H, CHO)

Confirms an intact formyl

group; absence or low

integration indicates

autoxidation.

LC-MS (ESI+) m/z 276.9 [M+H]+

Verifies exact mass; crucial for

detecting des-iodo impurities

(m/z 151.1).

HPLC (UV 254 nm) >97% Area Under Curve

Ensures batch purity is suitable

for sensitive transition-metal

catalyzed downstream steps.

Self-Validating Experimental Protocols
The true value of 2-formyl-3-iodobenzoic acid lies in its capacity for orthogonal

functionalization. The following protocol details the synthesis of a highly functionalized 4-iodo-

isoindolin-1-one core, a prevalent motif in modern therapeutics (e.g., lenalidomide analogs).

Step 1: Chemoselective Reductive Amination
Reagents: 2-Formyl-3-iodobenzoic acid (1.0 eq), Primary Amine (R-NH2, 1.1 eq), Sodium

triacetoxyborohydride (STAB, 1.5 eq), 1,2-Dichloroethane (DCE).

Causality: STAB is explicitly selected over sodium borohydride (NaBH4). STAB is a milder

reducing agent that selectively reduces the protonated iminium ion intermediate without

prematurely reducing the unreacted C2-aldehyde to a benzylic alcohol. This preserves the

chemoselectivity of the sequence.

Validation Checkpoint: Aliquot 10 µL of the reaction matrix, quench with methanol, and

analyze via LC-MS. The target is the [M+H]+ of the secondary amine intermediate. The

complete disappearance of the m/z 276.9 starting material peak validates 100% conversion.

Step 2: Intramolecular Lactamization
Reagents: EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.5 eq), DMF, 25°C for 12 hours.
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Causality: The secondary amine generated in Step 1 is positioned perfectly to attack the C1-

carboxylic acid. EDC/HOBt activates the acid, preventing epimerization (if chiral amines are

used) and driving the formation of the 5-membered lactam ring.

Validation Checkpoint: Post-workup 1H-NMR must show the complete absence of the

characteristic aldehyde singlet (10.2 ppm) and the emergence of a diasteriotopic methylene

AB system (or singlet, depending on R-group symmetry) around 4.5 ppm, definitively

confirming ring closure.

Step 3: Suzuki-Miyaura Cross-Coupling
Reagents: Isoindolinone intermediate (1.0 eq), Aryl Boronic Acid (1.2 eq), Pd(dppf)Cl2 (0.05

eq), K2CO3 (2.0 eq), 1,4-Dioxane/H2O (4:1), 90°C.

Causality: With the C1 and C2 positions locked into the stable lactam core, the C3-iodine

(now position 4 on the isoindolinone ring) is selectively activated by the Palladium catalyst.

The bulky dppf ligand facilitates oxidative addition into the sterically hindered C-I bond.

Validation Checkpoint: LC-MS must show the mass shift corresponding to the addition of the

aryl group minus the iodine atom.
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2-Formyl-3-iodobenzoic acid
(CAS: 1269488-67-6)

Step 1: Reductive Amination
Reagent: STAB, DCE

Target: Imine Formation

Validation 1: LC-MS
Check for [M+H]+ of Amine

Ensure CHO consumed

Step 2: Lactamization
Reagent: EDC·HCl, HOBt
Target: Isoindolinone Core

 Pass

Validation 2: 1H-NMR
Absence of 10.2 ppm (CHO)
Presence of 4.5 ppm (CH2)

Step 3: Suzuki Coupling
Reagent: Pd(dppf)Cl2, Boronic Acid

Target: C-C Bond at C4

 Pass

Validation 3: HPLC
Purity >98% before scale-up

Click to download full resolution via product page

Self-validating workflow for orthogonal functionalization of 2-Formyl-3-iodobenzoic acid.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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